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Compound of Interest

Compound Name: 3-Bromobenzaldehyde

Cat. No.: B042254 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Bromobenzaldehyde, a key

intermediate in organic synthesis. It covers its chemical identity, physical and chemical

properties, and detailed experimental protocols for its preparation.

Chemical Identity and Synonyms
The compound with the systematic IUPAC name 3-bromobenzaldehyde is a substituted

aromatic aldehyde.[1][2] It is widely recognized by a variety of synonyms in commercial and

academic literature. Understanding these alternative names is crucial for comprehensive

literature searches and material sourcing.

Table 1: Nomenclature and Identifiers
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Identifier Type Value

IUPAC Name 3-bromobenzaldehyde[1]

CAS Number 3132-99-8[3][4][5]

EC Number 221-526-9[2][4][5]

PubChem CID 76583[1][2]

Molecular Formula C₇H₅BrO[3][5][6]

Molecular Weight 185.02 g/mol [1][3][4]

InChI Key SUISZCALMBHJQX-UHFFFAOYSA-N[4]

SMILES C1=CC(=CC(=C1)Br)C=O[1]

A comprehensive list of synonyms includes:

m-Bromobenzaldehyde[1][7]

Benzaldehyde, 3-bromo-[1][7]

m-Formylphenyl bromide[8]

3-Formyl-1-bromobenzene[8]

3-Formylbromobenzene[8]

meta-Bromobenzaldehyde[1]

Physicochemical Properties
3-Bromobenzaldehyde is a colorless to light yellow liquid or crystalline solid with a

characteristic aromatic odor.[2][9] Its physical and chemical properties are summarized in the

table below, providing essential data for its handling, storage, and use in experimental setups.

Table 2: Physicochemical Data of 3-Bromobenzaldehyde
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Property Value

Appearance
Colorless to light yellow liquid or crystalline

solid[2][9]

Melting Point 18-21 °C (lit.)[2][4][6]

Boiling Point 233-236 °C (lit.)[2][4][6]

Density 1.587 g/mL at 25 °C (lit.)[2][4][6]

Refractive Index (n20/D) 1.593 (lit.)[4][6]

Flash Point 96 °C (204.8 °F) - closed cup[6][8]

Solubility
Insoluble in water; soluble in organic solvents

like chloroform and methanol.[6][9]

Stability Sensitive to air, light, and moisture.[10]

Experimental Protocols: Synthesis of 3-
Bromobenzaldehyde
The primary route for the synthesis of 3-Bromobenzaldehyde is through the electrophilic

bromination of benzaldehyde. The meta-directing effect of the aldehyde group favors the

formation of the 3-bromo isomer. Below are detailed experimental protocols adapted from

literature.

Protocol 1: Bromination of Benzaldehyde using Bromine
Chloride
This method involves the reaction of benzaldehyde with bromine chloride in the presence of

aluminum chloride as a Lewis acid catalyst.[11]

Materials:

Benzaldehyde

Aluminum chloride (AlCl₃)
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Bromine (Br₂)

Chlorine (Cl₂)

1,2-Dichloroethane

Acetone

Solid carbon dioxide (dry ice)

Anhydrous magnesium sulfate (MgSO₄)

Water

Equipment:

500 mL water-cooled glass vessel with a reflux condenser

Propeller stirrer

Dropping funnel

Nitrogen inlet and outlet

Procedure:

Preparation of the Benzaldehyde-AlCl₃ Complex: In a 500 mL water-cooled glass vessel, add

200 mL of 1,2-dichloroethane and 1.3 moles of aluminum chloride.[12] While stirring, slowly

add 1 mole of benzaldehyde from a dropping funnel. The benzaldehyde will form a complex

with the aluminum chloride.[11][12]

Preparation of Bromine Chloride Solution: In a separate vessel cooled with an acetone/dry

ice bath, add 0.5 moles of bromine to 20 mL of 1,2-dichloroethane.[11][12] To this mixture,

add 0.5 moles of chlorine.[11][12] Dilute the resulting solution with 1,2-dichloroethane to a

total volume of 100 mL.[11][12]

Reaction: Add the prepared bromine chloride solution to the benzaldehyde-AlCl₃ complex

mixture through the dropping funnel over a period of 2 hours and 20 minutes, maintaining the
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reaction temperature between 23-25 °C.[11][12] Continue stirring for an additional hour.[11]

[12] Hydrogen chloride gas will evolve and can be observed escaping from the reflux

condenser.[11][12]

Work-up: Quench the reaction by carefully adding water to dissolve the precipitated

aluminum hydroxide.[12] The mixture will separate into an aqueous and an organic layer.

Separate the organic layer, wash it with 100 mL of water, and dry it over anhydrous

magnesium sulfate.[12]

Purification: Remove the solvent by distillation. The residue, containing 3-
Bromobenzaldehyde, can be further purified by vacuum distillation, boiling at 80 °C under a

pressure of 1.5 Torr.[12]

Expected Outcome: This procedure yields 3-bromobenzaldehyde with high selectivity.[11][12]

Logical Workflow for Synthesis
The following diagram illustrates the key steps and logical flow of the synthesis protocol

described above.
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Caption: Synthesis workflow for 3-Bromobenzaldehyde.

Applications in Research and Development
3-Bromobenzaldehyde is a versatile building block in organic synthesis, primarily utilized as a

chemical intermediate. Its applications are prominent in the following areas:

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of more complex

pharmaceutical compounds and active pharmaceutical ingredients (APIs).[6][13] It has been
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used in the development of compounds with potential antibacterial activity against

Mycobacterium tuberculosis.[6]

Dye Manufacturing: The aromatic aldehyde structure is instrumental in the production of

various dyes.[9]

Specialty Chemicals: It is a key starting material for a range of specialty chemicals.[9]

The reactivity of the aldehyde and the bromo-substituent allows for a wide array of chemical

transformations, making it a valuable tool for medicinal chemists and materials scientists. The

following diagram illustrates the logical relationship of 3-Bromobenzaldehyde as a key

intermediate.

Benzaldehyde 3-Bromobenzaldehyde
Bromination

PharmaceuticalsFurther Synthesis

Dyes
Condensation Rxns

Specialty Chemicals

Various Transformations

Click to download full resolution via product page

Caption: Role as a chemical intermediate.

Safety and Handling
3-Bromobenzaldehyde is classified as an irritant and is harmful if swallowed.[5][14] It can

cause skin, eye, and respiratory irritation.[5][10]

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[8]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P264

(Wash thoroughly after handling), P301+P312 (IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell), P302+P352 (IF ON SKIN: Wash with plenty of water),
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P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[5][8]

Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab

coat, should be worn when handling this chemical.[10] Work should be conducted in a well-

ventilated area or a fume hood.[10] Store in a cool, dry, and dark place in a tightly sealed

container, as it is sensitive to air, light, and moisture.[6][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-
Bromobenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042254#iupac-name-and-synonyms-for-3-
bromobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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